![molecular formula C28H25ClN4O3S B2940111 2-((2-(3-chlorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(2-ethylphenyl)acetamide CAS No. 892383-47-0](/img/structure/B2940111.png)
2-((2-(3-chlorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(2-ethylphenyl)acetamide
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Description
2-((2-(3-chlorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(2-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C28H25ClN4O3S and its molecular weight is 533.04. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis
- Research has shown that derivatives of thioxo-2, 5-dihydro-1H-pyrano [2,3-d] pyrimidine, which is structurally related to the compound , can be synthesized through reactions with various compounds, leading to pyrano [2,3-d] pyrimidin derivatives. These reactions are important for the synthesis of polyfunctionally substituted heterocyclic compounds (Elian, Abdelhafiz, & Abdelreheim, 2014).
Antitumor and Antimicrobial Activity
- Some pyrimidine derivatives, which are closely related to the compound , have demonstrated antitumor activity against human breast adenocarcinoma cell line MCF7. Among these, certain derivatives showed mild to moderate activity compared to standard antitumor drugs (El-Morsy, El-Sayed, & Abulkhair, 2017).
- Another study explored the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, using related compounds as starting materials. These synthesized compounds exhibited good antibacterial and antifungal activities, comparable to standard drugs (Hossan et al., 2012).
Insecticidal Properties
- In a study focused on developing new heterocycles, a compound structurally similar to the one was used as a precursor. The synthesized compounds were tested as insecticidal agents against the cotton leafworm, demonstrating potential in pest control (Fadda et al., 2017).
Analgesic and Anti-inflammatory Properties
- Research into thiazolopyrimidine derivatives, closely related to the compound , showed significant antinociceptive and anti-inflammatory activities. This opens potential avenues for developing new pain-relieving and anti-inflammatory drugs (Selvam, Karthik, Palanirajan, & Ali, 2012).
Properties
IUPAC Name |
2-[[5-(3-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(2-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25ClN4O3S/c1-3-17-7-4-5-10-23(17)31-24(35)15-37-28-22-12-21-19(14-34)13-30-16(2)25(21)36-27(22)32-26(33-28)18-8-6-9-20(29)11-18/h4-11,13,34H,3,12,14-15H2,1-2H3,(H,31,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRPGQAJHWDORSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC(=CC=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
533.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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